Cas no 2171301-92-9 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid)
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid
- EN300-1543886
- 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid
- 2171301-92-9
-
- Inchi: 1S/C24H28N2O7/c1-14(2)21(22(27)26-33-20(13-31-3)23(28)29)25-24(30)32-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-21H,12-13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t20?,21-/m0/s1
- InChI Key: OSHOOJAGHBDILH-LBAQZLPGSA-N
- SMILES: O(C(N[C@H](C(NOC(C(=O)O)COC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 456.18965124g/mol
- Monoisotopic Mass: 456.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 123Ų
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1543886-0.05g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-0.1g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-0.25g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-0.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-1.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-2.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-5.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-10.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1543886-50mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 50mg |
$827.0 | 2023-09-25 | ||
| Enamine | EN300-1543886-100mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}-3-methoxypropanoic acid |
2171301-92-9 | 100mg |
$867.0 | 2023-09-25 |
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid
Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic Acid (CAS No. 2171301-92-9)
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid (CAS No. 2171301-92-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and is primarily used in the synthesis of peptides and other biomolecules. The unique structure and properties of this compound make it a valuable tool in various research applications, particularly in the development of novel therapeutic agents.
The structure of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid is characterized by a central methoxypropanoic acid moiety, which is functionalized with a Fmoc-protected amino acid. The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the methoxy group on the propanoic acid moiety adds further complexity and functionality to the molecule, making it suitable for a wide range of chemical transformations.
Recent research has highlighted the potential applications of this compound in the development of new drugs and therapeutic agents. For instance, studies have shown that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The ability to precisely control the synthesis and functionalization of such compounds is crucial for optimizing their therapeutic potential.
In the context of peptide synthesis, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid serves as a building block for constructing complex peptide sequences. The Fmoc protecting group allows for stepwise addition of amino acids, ensuring high purity and yield in the final product. This is particularly important in the synthesis of bioactive peptides, where even minor impurities can significantly affect the biological activity.
The stability and reactivity of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid have been extensively studied. Researchers have found that this compound remains stable under a wide range of conditions, making it suitable for use in both laboratory-scale and industrial-scale syntheses. Additionally, its reactivity can be finely tuned by adjusting reaction parameters such as temperature, solvent, and catalysts.
One of the key advantages of using 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid in drug development is its ability to form stable conjugates with other biomolecules. This property is particularly useful in the design of prodrugs, where the active drug is released only under specific physiological conditions. For example, conjugates formed with this compound have shown promise in targeted drug delivery systems, where they can be selectively activated at disease sites, reducing systemic toxicity.
The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid involves several well-established chemical reactions. The process typically begins with the protection of an amino acid using Fmoc chemistry, followed by functionalization with a methoxypropanoic acid derivative. The final step involves deprotection to yield the desired compound. Advances in synthetic methods have made this process more efficient and cost-effective, facilitating its widespread use in research laboratories.
Recent studies have also explored the potential applications of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid in diagnostic imaging and biosensing. Its unique chemical properties make it an excellent candidate for developing novel imaging agents that can provide high-resolution images of biological tissues. Additionally, its ability to form stable complexes with metal ions has led to its use in developing biosensors for detecting specific biomarkers.
In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid (CAS No. 2171301-92-9) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug development, and diagnostic imaging. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.
2171301-92-9 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}-3-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)